2-(4-aminopiperidin-1-yl)benzamide dihydrochloride
Overview
Description
“2-(4-aminopiperidin-1-yl)benzamide dihydrochloride” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Chemical Reactions Analysis
Information about the chemical reactions involving “this compound” is not available in the resources I have access to .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-aminopiperidin-1-yl)benzamide dihydrochloride involves the reaction of 4-aminopiperidine with 2-chlorobenzoyl chloride, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-aminopiperidine", "2-chlorobenzoyl chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-aminopiperidine is reacted with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine to form 2-(4-aminopiperidin-1-yl)benzamide.", "Step 2: The resulting product from step 1 is then treated with hydrochloric acid to form the dihydrochloride salt of 2-(4-aminopiperidin-1-yl)benzamide dihydrochloride." ] } | |
CAS No. |
2639421-35-3 |
Molecular Formula |
C12H19Cl2N3O |
Molecular Weight |
292.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
